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Compound of Interest

Compound Name: Methyl 2-(bromomethyl)acrylate

Cat. No.: B1362865 Get Quote

Essential Safety and Handling Guide for Methyl 2-
(bromomethyl)acrylate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for researchers, scientists, and drug development professionals handling

Methyl 2-(bromomethyl)acrylate. Adherence to these guidelines is critical for ensuring

laboratory safety and minimizing risks.

Physicochemical and Hazard Data
A summary of key quantitative data for Methyl 2-(bromomethyl)acrylate is presented below.
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Property Value Citations

Boiling Point 35-37 °C at 1.3 mmHg [1][2][3]

Density 1.489 g/mL at 25 °C [1][2][3]

Flash Point 78 °C (172.4 °F) - closed cup [1][2]

Storage Temperature
-20°C or 2-8°C (Consult

supplier recommendations)
[2][4][5]

Hazard Classifications

Skin Irritant (Category 2),

Serious Eye Damage

(Category 1), Specific Target

Organ Toxicity - Single

Exposure (Category 3,

Respiratory system)

[2]

Operational Plan: Step-by-Step Handling Protocol
This section details the procedural steps for the safe handling of Methyl 2-
(bromomethyl)acrylate from initial preparation to final disposal.

Preparation and Engineering Controls
Ventilation: All handling of Methyl 2-(bromomethyl)acrylate must be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[1][6]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[6]

Material Storage: Store the compound in a cool, well-ventilated place, away from heat,

sparks, open flames, and hot surfaces.[6] The container should be kept tightly closed.[1]

Check the supplier's specific recommendations for storage temperature.[2][4][5]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory for all personnel handling this substance.
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Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against

splashes.[2][6][7][8]

Hand Protection: Nitrile gloves are recommended.[9][10] Given that methacrylate monomers

can penetrate latex and vinyl gloves within minutes, double-gloving with nitrile gloves

provides enhanced protection.[9][10]

Body Protection: A lab coat is required.[8] For procedures with a higher risk of splashing, a

chemical-resistant apron should also be worn.[8]

Respiratory Protection: If working outside of a fume hood or if there is a risk of exceeding

exposure limits, a NIOSH/MSHA-approved respirator with a suitable filter (e.g., type ABEK,

EN14387) is necessary.[2][6]

Handling and Experimental Procedures
Avoid Inhalation: Do not breathe vapors or mists.[1][6]

Avoid Contact: Prevent contact with skin and eyes.[5]

Hygiene: Wash hands thoroughly with soap and water after handling the chemical.[1][6]

Contaminated work clothing should not be allowed out of the laboratory and must be washed

before reuse.[1]

Spill Management
Evacuation: In case of a spill, evacuate non-essential personnel from the area.

Control Ignition Sources: Remove all sources of ignition.[6][11]

Containment: For small spills, absorb the material with an inert substance like vermiculite,

dry sand, or earth.[11] Place the absorbed material into a suitable, closed container for

disposal.[5]

Ventilation: Ensure the area is well-ventilated during cleanup.

Disposal Plan
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Waste Collection: Dispose of Methyl 2-(bromomethyl)acrylate and any contaminated

materials in a designated, approved hazardous waste container for halogenated organic

compounds.[1][6][12]

Disposal Method: The waste must be disposed of through a licensed hazardous waste

disposal facility.[1][6] Incineration is a common method for brominated waste, often with

systems to scrub and recover bromine from the flue gas.[13][14]

Regulatory Compliance: All disposal activities must be in strict accordance with local, state,

and federal regulations.[1]

Emergency and First Aid Protocols
Immediate action is crucial in the event of exposure.
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Exposure Route First Aid Procedure Citations

Eye Contact

Immediately rinse with plenty

of water for at least 15

minutes, making sure to flush

under the eyelids.[1][6]

Remove contact lenses if

present and easy to do.[1]

Seek immediate medical

attention.[6]

[1][6]

Skin Contact

Take off all contaminated

clothing immediately.[6] Wash

the affected area with soap

and plenty of water.[1][6] If skin

irritation develops or persists,

seek medical attention.[1]

[1][6]

Inhalation

Move the individual to fresh air

and keep them in a position

comfortable for breathing.[1][6]

If breathing is difficult or stops,

provide artificial respiration.[6]

Seek immediate medical help.

[1][6]

[1][6]

Ingestion

Do NOT induce vomiting.[6]

Rinse the mouth with water.[1]

Never give anything by mouth

to an unconscious person.[1]

Call a physician or a Poison

Control Center immediately.[1]

[1][6]

Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for safely handling Methyl 2-
(bromomethyl)acrylate.
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1. Preparation

2. Handling

3. Post-Handling & Disposal

4. Emergency Response

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Select & Inspect PPE:
- Nitrile Gloves (Double)

- Safety Goggles & Face Shield
- Lab Coat / Apron

- Respirator (if needed)

Verify Engineering Controls:
- Fume Hood

- Eyewash & Safety Shower

Handle Chemical in Fume Hood

Avoid Inhalation & Contact Spill Exposure

Practice Good Hygiene

Decontaminate Work Area

Segregate Halogenated Waste

Dispose via Licensed Facility

Follow Spill Protocol Follow First Aid Protocol

Click to download full resolution via product page

Caption: Workflow for Handling Methyl 2-(bromomethyl)acrylate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1362865?utm_src=pdf-body-img
https://www.benchchem.com/product/b1362865?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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